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molecular formula C6H4INaO3S B1324435 Sodium 2-Iodobenzenesulfonate CAS No. 62973-69-7

Sodium 2-Iodobenzenesulfonate

Cat. No. B1324435
CAS RN: 62973-69-7
M. Wt: 306.06 g/mol
InChI Key: KIPWXZMYZCPXGE-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Patent
US08394995B2

Procedure details

6.1 mg (0:02 mmol) of sodium 2-iodobenzenesulfonate prepared by Preparation Example 4, 0.49 g (0.8 mmol) of powdered Oxone (registered trademark), 0.5 g (3.5 mmol) of anhydrous sodium sulfate and 200 mg (1 mmol) of 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-ol were added to 5 ml of ethyl acetate, and the mixture was heated at 70° C. while being stirred under a nitrogen for eight hours. The later treatment was carried out in the same way as in Example 1, and then 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one was obtained. The yield of the obtained 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one was determined and the result is shown in Table 2. (Yield 91%)
Name
sodium 2-iodobenzenesulfonate
Quantity
6.1 mg
Type
reactant
Reaction Step One
Name
Oxone
Quantity
0.49 g
Type
reactant
Reaction Step One
Name
sodium sulfate
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-ol
Quantity
200 mg
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one
Yield
91%

Identifiers

REACTION_CXSMILES
IC1C=CC=CC=1S([O-])(=O)=O.[Na+].OOS([O-])=O.[K+].S([O-])([O-])(=O)=O.[Na+].[Na+].[CH3:26][C:27]1([CH3:39])[CH2:32][O:31][C:30]2([CH2:37][CH2:36][CH:35]([OH:38])[CH2:34][CH2:33]2)[O:29][CH2:28]1>C(OCC)(=O)C>[CH3:26][C:27]1([CH3:39])[CH2:28][O:29][C:30]2([CH2:37][CH2:36][C:35](=[O:38])[CH2:34][CH2:33]2)[O:31][CH2:32]1 |f:0.1,2.3,4.5.6|

Inputs

Step One
Name
sodium 2-iodobenzenesulfonate
Quantity
6.1 mg
Type
reactant
Smiles
IC1=C(C=CC=C1)S(=O)(=O)[O-].[Na+]
Name
Oxone
Quantity
0.49 g
Type
reactant
Smiles
OOS(=O)[O-].[K+]
Name
sodium sulfate
Quantity
0.5 g
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[Na+].[Na+]
Name
3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-ol
Quantity
200 mg
Type
reactant
Smiles
CC1(COC2(OC1)CCC(CC2)O)C
Step Two
Name
ethyl acetate
Quantity
5 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
while being stirred under a nitrogen for eight hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 8 h
Name
3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one
Type
product
Smiles
CC1(COC2(OC1)CCC(CC2)=O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 91%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.